Cas no 1542664-41-4 (1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid)

1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid structure

1542664-41-4 structure

Product Name:1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid

CAS No:1542664-41-4

Molecular Formula:C₁₅H₁₈O₂

Molecular Weight:230.302224636078

CID:5991758

PubChem ID:79425745

1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid Properties

Names and Identifiers

- 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid
- 1-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]cyclopropane-1-carboxylic acid
- EN300-1854230
- 1542664-41-4
- AKOS017980011
- InChIKey： QAYBLVAYXNUVPW-UHFFFAOYSA-N
- Inchi： 1S/C15H18O2/c16-14(17)15(8-9-15)10-12-6-3-5-11-4-1-2-7-13(11)12/h1-2,4,7,12H,3,5-6,8-10H2,(H,16,17)
- SMILES： OC(C1(CC2C3C=CC=CC=3CCC2)CC1)=O

Computed Properties

Exact Mass: 230.130679813g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 230.130679813g/mol
Heavy Atom Count: 17
Complexity: 306
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 37.3Å²

1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1854230-0.05g	1-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]cyclopropane-1-carboxylic acid	1542664-41-4		0.05g	$827.0	2023-09-18

1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid Related Literature

1. I.—The thermal decomposition of ammonia, with particular reference to the existence of active and inactive phases of ammonia

J. Chem. Soc., 1929, 1-8
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3. A trifunctional linker suitable for conducting three orthogonal click chemistries in one pot†

Astrid-Caroline Knall,Manuel Hollauf,Robert Saf,Christian Slugovc Org. Biomol. Chem., 2016,14, 10576-10580
4. Design of chiral urea-quaternary ammonium salt hybrid catalysts for asymmetric reactions of glycine Schiff bases†

Maximilian Tiffner,Johanna Novacek,Alfonso Busillo,Katharina Gratzer,Antonio Massa,Mario Waser RSC Adv., 2015,5, 78941-78949
5. Hierarchical Cu4V2.15O9.38 superstructures assembled by single-crystalline rods: their synthesis, characteristics and electrochemical properties

Baorui Jia,Mingli Qin,Zili Zhang,Lin Zhang,Ye Liu,Aimin Chu,Xuanhui Qu RSC Adv., 2014,4, 62237-62243
6. Large scale, highly efficient and self-powered UV photodetectors enabled by all-solid-state n-TiO2 nanowell/p-NiO mesoporous nanosheet heterojunctions†

Lingxia Zheng,Feng Teng,Zhiming Zhang,Bin Zhao,Xiaosheng Fang J. Mater. Chem. C, 2016,4, 10032-10039
7. Oxidative stress suppression in C. elegans by peptides from dogfish skin via regulation of transcription factors DAF-16 and HSF-1†

Jiao Li,Orcun Hacariz,Jianguo Xia,Benjamin K. Simpson,Zhuanhua Wang Food Funct., 2022,13, 716-724
8. Metal–ligand ring aromaticity in a 2D coordination polymer used as a photosensitive electronic device†

Faruk Ahmed,Soumi Halder,Surajit Guin,Seikh Mafiz Alam,Partha Pratim Ray,Atish Dipankar Jana,Mohammad Hedayetullah Mir New J. Chem., 2019,43, 2710-2717
9. Bridging model and real catalysts: general discussion

Faraday Discuss., 2016,188, 565-589
10. Nanoscale CaF2 doped with Eu3+ and Tb3+ through fluorolytic sol–gel synthesis†

Benjamin Ritter,Thoralf Krahl,Knut Rurack,Erhard Kemnitz J. Mater. Chem. C, 2014,2, 8607-8613

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